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Compound of Interest

Compound Name: Obeldesivir

Cat. No.: B15141764 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on overcoming solubility challenges with

Obeldesivir in in vitro assays.

Frequently Asked Questions (FAQs)
Q1: What is Obeldesivir and why is its solubility a consideration for in vitro assays?

A1: Obeldesivir (also known as GS-5245) is an oral antiviral prodrug of the nucleoside analog

GS-441524.[1] A prodrug is an inactive compound that is converted into an active form in the

body. The design of Obeldesivir as an isobutyric ester prodrug of GS-441524 is intended to

improve its oral bioavailability.[1] Like many small molecule inhibitors, Obeldesivir has limited

aqueous solubility, which can present challenges in preparing solutions for in vitro experiments,

potentially leading to inaccurate dosing and unreliable results.

Q2: What is the mechanism of action of Obeldesivir?

A2: Obeldesivir acts as an inhibitor of viral RNA-dependent RNA polymerase.[2] After entering

the cell, it is metabolized into its active triphosphate form, GS-443902. This active metabolite

mimics a natural building block of RNA and is incorporated into the growing viral RNA chain,

causing premature termination and thus inhibiting viral replication.

Q3: What are the recommended solvents for dissolving Obeldesivir?
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A3: For in vitro assays, Dimethyl Sulfoxide (DMSO) is the most commonly recommended

solvent for preparing a concentrated stock solution of Obeldesivir due to its high solubility in

this solvent.[3]

Q4: What is the maximum concentration of DMSO that can be used in cell culture assays?

A4: The final concentration of DMSO in the cell culture medium should be kept as low as

possible to avoid cytotoxic effects. While some robust cell lines can tolerate up to 1% DMSO, a

final concentration of 0.5% or less is widely recommended.[4] For sensitive or primary cell

lines, the DMSO concentration should ideally be at or below 0.1%. It is always best practice to

include a vehicle control (media with the same final concentration of DMSO) in your

experiments.

Q5: How should I store my Obeldesivir stock solution?

A5: Obeldesivir stock solutions prepared in DMSO should be stored at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months). To avoid

degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into single-use volumes.

Data Presentation
The following tables summarize the key physicochemical properties and solubility data for

Obeldesivir and its parent compound, GS-441524.

Table 1: Physicochemical Properties of Obeldesivir

Property Value Reference

Molecular Formula C₁₆H₁₉N₅O₅

Molecular Weight 361.35 g/mol

Appearance White to off-white solid

CAS Number 2647441-36-7

Table 2: Solubility of Obeldesivir and GS-441524
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Compound Solvent/Condition Solubility Reference

Obeldesivir (GS-5245) DMSO
250 mg/mL (691.85

mM)

Obeldesivir (GS-5245)
Aqueous solution at

pH 2
≥ 40 mg/mL

Obeldesivir (GS-5245)
Aqueous solution at

pH 7
≥ 1.0 mg/mL

GS-441524
Aqueous solution at

pH 2
≤ 1 mg/mL

GS-441524
Aqueous solution at

pH 7
≤ 0.07 mg/mL

Note: Ultrasonic treatment may be needed to achieve the maximum solubility in DMSO.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Obeldesivir Stock Solution in DMSO

Materials:

Obeldesivir powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Weighing: Accurately weigh the desired amount of Obeldesivir powder in a sterile

microcentrifuge tube. To prepare 1 mL of a 10 mM stock solution, you will need 3.61 mg of

Obeldesivir (Molecular Weight = 361.35 g/mol ).
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Dissolving: Add the appropriate volume of high-purity DMSO to the tube. For a 10 mM

solution with 3.61 mg of Obeldesivir, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the Obeldesivir is completely dissolved. If

necessary, use a sonicator for short intervals or gently warm the tube to 37°C to aid

dissolution.

Visual Inspection: Visually confirm that the solution is clear and free of any particulate matter.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at

-80°C for up to six months.

Protocol 2: Preparation of Working Solutions in Cell Culture Media

Materials:

10 mM Obeldesivir stock solution in DMSO

Pre-warmed complete cell culture medium (with serum, if applicable)

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thaw Stock Solution: Remove an aliquot of the 10 mM Obeldesivir DMSO stock solution

from the freezer and allow it to thaw completely at room temperature.

Prepare Intermediate Dilution (Recommended): To prevent precipitation, it is advisable to

first prepare an intermediate dilution of the stock solution in your cell culture medium. For

example, to achieve a final concentration of 10 µM, you can first dilute the 10 mM stock

1:100 in a small volume of pre-warmed medium to get a 100 µM intermediate solution.

Prepare Final Working Solution: Further dilute the intermediate solution into the final volume

of pre-warmed cell culture medium to achieve the desired final concentration. For instance,

add 100 µL of the 100 µM intermediate solution to 900 µL of medium to get a final

concentration of 10 µM in 1 mL.
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Mixing: Gently mix the final working solution by pipetting up and down or by inverting the

tube. Avoid vigorous vortexing, which can cause proteins in the medium to denature.

Final DMSO Concentration Check: Ensure the final DMSO concentration in your working

solution is below the toxic level for your specific cell line (ideally ≤ 0.1%). For a 1:1000 final

dilution from the 10 mM stock, the final DMSO concentration will be 0.1%.

Troubleshooting Guide
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Issue Possible Cause(s) Recommended Solution(s)

Obeldesivir powder does not

dissolve in DMSO.

Insufficient mixing or

sonication.

Continue to vortex or sonicate

the solution. Gentle warming to

37°C can also be applied.

Precipitate forms immediately

upon dilution in aqueous

media.

The compound has poor

aqueous solubility and is

"crashing out" of the high-

concentration organic solvent.

Perform serial dilutions. First,

create an intermediate dilution

in a smaller volume of media

before adding it to the final

volume. Ensure the final

DMSO concentration is as low

as possible while maintaining

solubility.

Precipitate forms in the cell

culture plate during incubation.

- Temperature shift: Solubility

can decrease when moving

from room temperature to

37°C.- Interaction with media

components: The compound

may interact with salts or

proteins in the media over

time.- pH shift: The CO₂

environment in the incubator

can alter the pH of the media.

- Pre-warm the cell culture

media to 37°C before adding

the compound.- Test the

compound's stability in the

specific cell culture medium

over the intended duration of

the experiment.- Ensure the

media is adequately buffered

for the CO₂ concentration in

the incubator.

Variability in experimental

results.

Inconsistent dissolution of

Obeldesivir, leading to

inaccurate concentrations.

Always ensure the stock

solution is fully dissolved and

visually clear before making

dilutions. Prepare fresh

working solutions for each

experiment.

Visualizations

Obeldesivir (Prodrug)
(GS-5245)

GS-441524
(Parent Nucleoside)

Esterases GS-441524 MonophosphateNucleoside Kinase GS-441524 DiphosphateNucleotide Kinase GS-443902
(Active Triphosphate)

Nucleotide Kinase Viral RNA-dependent
RNA Polymerase (RdRp)

Incorporation into viral RNA Inhibition of
Viral Replication
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Click to download full resolution via product page

Caption: Metabolic activation pathway of Obeldesivir.
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(vortex, sonicate, warm)

No

Precipitation during incubation?

No

Action: Use serial dilution method

Yes

Action: Pre-warm media,
check media stability

Yes

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for Obeldesivir precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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